N-(4-acetylphenyl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C22H20N2O4S2/c1-3-28-18-10-4-15(5-11-18)12-19-21(27)24(22(29)30-19)13-20(26)23-17-8-6-16(7-9-17)14(2)25/h4-12H,3,13H2,1-2H3,(H,23,26)/b19-12-
• InChI Key: ZIWGHSWEXBXBEP-UNOMPAQXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H20N2O4S2
• Molecular Weight: 440.5 g/mol

Description

N-(4-acetylphenyl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide is a useful research compound. Its molecular formula is C22H20N2O4S2 and its molecular weight is 440.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetylphenyl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetylphenyl)-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Properties

A study by Baviskar, Khadabadi, and Deore (2013) synthesized a series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives, closely related to the compound , to evaluate their antimicrobial activity. They found these compounds to have significant in vitro antibacterial activity against various strains like Staphylococcus aureus, Escherichia coli, and antifungal activity against Aspergillus niger, Candida albicans (Baviskar, Khadabadi, & Deore, 2013).

Antibacterial Agents

Desai, Shah, Bhavsar, and Saxena (2008) reported on the synthesis and QSAR studies of similar compounds. They found that these compounds showed moderate to good activity against gram-positive and gram-negative bacteria, indicating their potential as antibacterial agents (Desai et al., 2008).

Crystal Structure Analysis

Galushchinskiy, Slepukhin, and Obydennov (2017) described the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, which are structurally related to the compound . Understanding their crystal structure can be pivotal in determining their reactivity and potential applications in pharmaceuticals (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Antioxidant and Anti-inflammatory Activity

Koppireddi et al. (2013) synthesized a series of N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and evaluated them for their antioxidant and anti-inflammatory activity. Their findings suggest that compounds in this category could be effective in treatments requiring antioxidant and anti-inflammatory properties (Koppireddi et al., 2013).